N-cyclopentyl-2-{[1-(2,4-dimethoxyphenyl)-1H-imidazol-2-yl]thio}acetamide

• IUPAC Name: N-cyclopentyl-2-[1-(2,4-dimethoxyphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C18H23N3O3S/c1-23-14-7-8-15(16(11-14)24-2)21-10-9-19-18(21)25-12-17(22)20-13-5-3-4-6-13/h7-11,13H,3-6,12H2,1-2H3,(H,20,22)
• InChI Key: ONPMBKPVSXELBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N2C=CN=C2SCC(=O)NC3CCCC3)OC
• Molecular Formula: C18H23N3O3S
• Molecular Weight: 361.5 g/mol

Description

N-cyclopentyl-2-{[1-(2,4-dimethoxyphenyl)-1H-imidazol-2-yl]thio}acetamide, also known as CPI-136, is a novel small molecule inhibitor that has been identified as a potential therapeutic agent for various diseases. CPI-136 has been found to have a high affinity for the target protein, and its unique structure allows it to bind to the protein in a specific and selective manner.

Scientific Research Applications

Antitumor and Anticancer Activities

• Synthesis and Antitumor Activity Evaluation : New derivatives bearing different heterocyclic ring systems were synthesized for potential antitumor activity. Compound 10 and compound 16 showed considerable anticancer activity against some cancer cell lines, highlighting the therapeutic potential of such compounds in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

• Anticancer Screening of Imidazothiadiazole Analogs : A series of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds were synthesized and showed potent cytotoxic results against breast cancer, illustrating the importance of structural features in designing effective cancer therapeutics (Abu-Melha, 2021).

Antimicrobial Activities

• Synthesis and Antimicrobial Evaluation : Novel heterocyclic compounds incorporating sulfamoyl moiety were synthesized and showed promising antibacterial and antifungal activities, suggesting potential use as antimicrobial agents (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Enzyme Inhibition

• Inhibitors for Human Glutaminyl Cyclase : The first potent inhibitors for human glutaminyl cyclase were developed from imidazole, showing significant inhibitory efficacy. This research provides insights into the development of new classes of inhibitors for therapeutic applications (Buchholz et al., 2006).

Optoelectronic Properties

• Optoelectronic Properties of Thiazole-Based Polythiophenes : The study on thiazole-containing monomers and their polymerization showed that the resulting conducting polymers exhibited promising optoelectronic properties, indicating potential applications in electronic and photonic devices (Camurlu & Guven, 2015).